Cas no 2034240-09-8 (N-(2,2-diethoxyethyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide)

• Product Name: N-(2,2-diethoxyethyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide
• CAS No: 2034240-09-8
• MF: C₁₇H₂₆N₂O₅
• MW: 338.398745059967
• CID: 6313214
• PubChem ID: 119100161
• Update Time: 2025-10-31

N-(2,2-diethoxyethyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide Chemical and Physical Properties

Names and Identifiers

• N-(2,2-diethoxyethyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide
• AKOS026689762
• 2034240-09-8
• F6475-3603
• N-(2,2-diethoxyethyl)-2-(oxan-4-yloxy)pyridine-4-carboxamide

• Inchi： 1S/C17H26N2O5/c1-3-22-16(23-4-2)12-19-17(20)13-5-8-18-15(11-13)24-14-6-9-21-10-7-14/h5,8,11,14,16H,3-4,6-7,9-10,12H2,1-2H3,(H,19,20)
• InChI Key： HHWWKTMMNDRLAS-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)OC1C=C(C=CN=1)C(NCC(OCC)OCC)=O

Computed Properties

• Exact Mass: 338.18417193g/mol
• Monoisotopic Mass: 338.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.9Ų

Additional information on N-(2,2-diethoxyethyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide

Comprehensive Overview of N-(2,2-diethoxyethyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide (CAS No. 2034240-09-8)

The compound N-(2,2-diethoxyethyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide (CAS No. 2034240-09-8) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a tetrahydro-2H-pyran-4-yl moiety and a diethoxyethyl group, makes it a versatile intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological pathways.

In recent years, the demand for novel chemical entities like N-(2,2-diethoxyethyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide has surged, driven by advancements in medicinal chemistry and biotechnology. This compound is often explored for its role in developing small-molecule inhibitors and therapeutic agents, aligning with current trends in personalized medicine and targeted therapies. Its isonicotinamide core further enhances its relevance in designing central nervous system (CNS) drugs, a hot topic in modern pharmacology.

The synthesis of CAS No. 2034240-09-8 involves multi-step organic reactions, including etherification and amide coupling, which are critical for achieving high purity and yield. Laboratories focusing on high-throughput screening often utilize this compound due to its compatibility with automated synthesis platforms. Additionally, its solubility and stability profiles make it suitable for formulation studies, addressing common challenges in drug development.

From an industrial perspective, N-(2,2-diethoxyethyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide is valued for its scalability and cost-effectiveness. Manufacturers emphasize its use in process chemistry, where optimizing reaction conditions can significantly reduce production costs. This aligns with the growing emphasis on green chemistry and sustainable practices, as researchers seek eco-friendly synthetic routes for such compounds.

The compound's molecular weight and logP values are frequently discussed in QSAR (Quantitative Structure-Activity Relationship) studies, which are pivotal in predicting its pharmacokinetic properties. These insights are crucial for drug design and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling, areas of high interest in academic and industrial research.

In summary, N-(2,2-diethoxyethyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide (CAS No. 2034240-09-8) represents a promising candidate for advancing pharmaceutical innovation. Its structural complexity and functional diversity position it as a key player in the development of next-generation therapeutics, resonating with contemporary scientific and industrial priorities.